N-(2-(4-(4-chlorophenyl)piperazin-1-yl)ethyl)-4-phenyltetrahydro-2H-pyran-4-carboxamide

• IUPAC Name: N-[2-[4-(4-chlorophenyl)piperazin-1-yl]ethyl]-4-phenyloxane-4-carboxamide
• InChI: InChI=1S/C24H30ClN3O2/c25-21-6-8-22(9-7-21)28-16-14-27(15-17-28)13-12-26-23(29)24(10-18-30-19-11-24)20-4-2-1-3-5-20/h1-9H,10-19H2,(H,26,29)
• InChI Key: DASCUOZXBSWSFN-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1(C2=CC=CC=C2)C(=O)NCCN3CCN(CC3)C4=CC=C(C=C4)Cl
• Molecular Formula: C24H30ClN3O2
• Molecular Weight: 428.0 g/mol

Description

N-(2-(4-(4-chlorophenyl)piperazin-1-yl)ethyl)-4-phenyltetrahydro-2H-pyran-4-carboxamide is a useful research compound. Its molecular formula is C24H30ClN3O2 and its molecular weight is 427.97. The purity is usually 95%.
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Mechanism of Action

Target of Action

The primary target of this compound is the D4 dopamine receptor . Dopamine receptors are a class of G protein-coupled receptors that are prominent in the vertebrate central nervous system (CNS). The D4 subtype is known to influence various behaviors, including cognitive processes, emotion, and motor control.

Mode of Action

This compound acts as a potent and selective ligand for the D4 dopamine receptor . A ligand is a substance that forms a complex with a biomolecule to serve a biological purpose. In this case, the compound binds to the D4 dopamine receptor, influencing the receptor’s behavior and triggering a biological response.

Pharmacokinetics

It is soluble in dmso , which suggests it may have good bioavailability as DMSO is often used to enhance the absorption of drugs.